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Compound of Interest

Compound Name: 1,10-Decanediol

Cat. No.: B1670011 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,10-Decanediol (CAS No. 112-47-0), also known as decamethylene glycol, is a linear diol

with a ten-carbon aliphatic chain and terminal hydroxyl groups.[1] This bifunctional molecule

serves as a versatile building block and intermediate in a wide array of chemical syntheses. Its

unique properties, including its role in the formation of polyesters and polyurethanes, and its

applications in fragrances, cosmetics, and pharmaceuticals, make it a compound of significant

interest.[2][3] This guide provides a comprehensive overview of its chemical structure, physical

and chemical properties, synthesis protocols, and key applications, with a focus on its

relevance in research and drug development.

Chemical Structure and Identification
1,10-Decanediol is a straight-chain diol with the chemical formula C₁₀H₂₂O₂.[4] The presence

of hydroxyl groups at both ends of the C10 chain allows it to undergo a variety of chemical

reactions, making it a valuable intermediate.[4]
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Identifier Value

IUPAC Name decane-1,10-diol

CAS Number 112-47-0

Molecular Formula C₁₀H₂₂O₂

Molecular Weight 174.28 g/mol

SMILES OCCCCCCCCCO

InChI
InChI=1S/C10H22O2/c11-9-7-5-3-1-2-4-6-8-10-

12/h11-12H,1-10H2

Synonyms
Decamethylene glycol, 1,10-Dihydroxydecane,

Decamethylenediol

Physicochemical Properties
1,10-Decanediol is a white, crystalline solid at room temperature with limited solubility in water

but soluble in alcohols. A summary of its key physical and chemical properties is presented

below.

Table 1: Physical Properties of 1,10-Decanediol

Property Value Reference

Appearance
White
solid/crystals/powder

Melting Point 72-75 °C

Boiling Point 297 °C (at 1013 hPa)

170 °C (at 11 hPa)

Density 0.891 g/cm³ (at 80 °C)

Flash Point 152 °C

Water Solubility Poorly soluble
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| Solubility | Soluble in alcohol and oils | |

Table 2: Thermochemical Properties of 1,10-Decanediol

Property Value Reference

Heat of Fusion 44.0 kJ·mol⁻¹

Autoignition Temp. 320 °C

| Vapor Pressure | <0.1 hPa (at 20 °C) | |

Synthesis of 1,10-Decanediol
The most common industrial preparation of 1,10-decanediol involves the reduction of sebacic

acid or its esters, which are often derived from castor oil. Other synthetic routes have also been

developed.

Key Synthesis Methods:
Reduction of Dimethyl Sebacate: A prevalent method involves the reduction of dimethyl

sebacate using sodium borohydride in an ethanol medium, catalyzed by cerium(III) chloride.

This process boasts a high yield of approximately 93%.

Hydrogenation of Sebacic Acid: 1,10-Decanediol can be produced through the

hydrogenation of sebacic acid, a process analogous to the synthesis of 1,6-hexanediol. A

two-step industrial method involves the esterification of sebacic acid followed by a high-

pressure (10.0-20.0 MPa) reduction with hydrogen over a catalyst, achieving yields up to

95%.

Electrochemical Reduction: An efficient method is the electrochemical reduction of diethyl

sebacate in liquid ammonia, which can achieve a yield of 95%.

Synthesis from Furfural: A green chemistry approach has been developed to produce 1,10-
decanediol diacetate from biomass-derived furfural through tandem benzoin condensation

and hydrodeoxygenation, with subsequent conversion to the diol.

Below is a diagram illustrating a common synthesis pathway for 1,10-Decanediol.
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Synthesis of 1,10-Decanediol from Dimethyl Sebacate

Reactants

Conditions

Product

Dimethyl Sebacate

Sodium Borohydride (NaBH4)

Ethanol (Solvent)

Cerium(III) Chloride (Catalyst)

1,10-DecanediolReduction

Click to download full resolution via product page

Synthesis of 1,10-Decanediol via Reduction.

Experimental Protocols
Representative Protocol: Reduction of Dimethyl
Sebacate
The following is a representative experimental protocol for the synthesis of 1,10-decanediol
based on the reduction of dimethyl sebacate, as cited in the literature.

Materials:

Dimethyl sebacate
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Sodium borohydride (NaBH₄)

Cerium(III) chloride (CeCl₃)

Ethanol (anhydrous)

Hydrochloric acid (e.g., 1M HCl)

Ethyl acetate

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve dimethyl sebacate in anhydrous ethanol.

Addition of Catalyst: Add cerium(III) chloride to the solution and stir until it is well-dispersed.

Addition of Reducing Agent: Slowly add sodium borohydride to the mixture in portions. An

exothermic reaction may occur, so controlled addition is crucial.

Reaction: Stir the reaction mixture at room temperature. The literature suggests a reaction

duration of one day for optimal yield.

Quenching: After the reaction is complete, cool the flask in an ice bath and slowly add 1M

HCl to quench the excess sodium borohydride and neutralize the mixture.
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Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl

acetate. Repeat the extraction multiple times to ensure complete recovery.

Washing and Drying: Combine the organic layers and wash with brine. Dry the organic layer

over anhydrous magnesium sulfate.

Purification: Filter off the drying agent and concentrate the filtrate using a rotary evaporator

to yield the crude product.

Recrystallization: The crude 1,10-decanediol can be further purified by recrystallization from

a suitable solvent, such as dry ethylene dichloride, to obtain a white crystalline solid.

The workflow for this experimental procedure is visualized below.
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Experimental Workflow for 1,10-Decanediol Synthesis

Start

1. Dissolve Dimethyl Sebacate
 in Ethanol

2. Add CeCl3 Catalyst

3. Slowly Add NaBH4

4. Stir at Room Temp
 (24 hours)

5. Quench with 1M HCl

6. Extract with Ethyl Acetate

7. Wash and Dry Organic Layer

8. Concentrate and Recrystallize

End: Pure 1,10-Decanediol

Click to download full resolution via product page

Workflow for the synthesis and purification of 1,10-Decanediol.
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Applications in Research and Drug Development
1,10-Decanediol is a valuable intermediate in the pharmaceutical industry and a versatile

compound in materials science for drug delivery applications.

Pharmaceutical Intermediate: It is a precursor for the synthesis of diiododecane, which is

subsequently used to produce antibacterial and antifungal drugs like dichlorobenzyl alcohol

and octenidine.

Polymer Synthesis: It serves as a monomer for the production of polyesters and

polyurethanes. These polymers can be designed to be biodegradable and biocompatible,

making them suitable for use in medical devices and drug delivery systems.

Drug Delivery Systems: 1,10-Decanediol can be copolymerized with molecules like α-

ketoglutarate (aKG) to form polymeric microparticles. These particles are capable of

sustained release of the active molecule (aKG), which has been shown to promote

immunosuppressive regulation by modulating the function of dendritic cells (DCs). This

approach is being explored in the field of immunometabolism.

Cosmetics and Personal Care: In cosmetic formulations, it functions as a solvent and

emollient, helping to create stable and aesthetically pleasing products.

Safety and Toxicology
1,10-Decanediol is generally considered to have low toxicity. However, as with any chemical,

appropriate safety precautions should be taken.

Table 3: Toxicological and Safety Data
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Parameter Information Reference

Acute Toxicity
Intraperitoneal LD50
(mouse): > 500 mg/kg

Skin/Eye Irritation
May cause skin and eye

irritation.

Inhalation
May cause respiratory tract

irritation.

GHS Classification

Does not meet GHS hazard

criteria in the majority of

reports.

Storage
Store below +30°C in a cool,

dry place.

| Incompatibilities | Incompatible with strong oxidizing agents, acid chlorides, acid anhydrides,

chloroformates, and reducing agents. | |

Conclusion
1,10-Decanediol is a fundamentally important linear diol with a well-established chemical

profile and a growing number of applications. Its straightforward synthesis from renewable

resources like castor oil, combined with its utility in producing high-value polymers and

pharmaceutical intermediates, ensures its continued relevance in both industrial and research

settings. For scientists and professionals in drug development, its role in creating novel drug

delivery systems and biocompatible materials presents exciting opportunities for future

innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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